Cas no 113214-23-6 (2-phenyl-4-thiophen-2-yl-1,3-thiazole)

2-phenyl-4-thiophen-2-yl-1,3-thiazole structure
113214-23-6 structure
Product Name:2-phenyl-4-thiophen-2-yl-1,3-thiazole
CAS No:113214-23-6
MF:C13H9NS2
MW:243.34726023674
CID:2610207
PubChem ID:2795747
Update Time:2025-04-21

2-phenyl-4-thiophen-2-yl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-4-thiophen-2-yl-1,3-thiazole
    • DTXSID80383808
    • Maybridge1_000487
    • SCHEMBL13930885
    • AKOS005139718
    • HMS542O03
    • 113214-23-6
    • Thiazole, 2-phenyl-4-(2-thienyl)-
    • AW 00436
    • Inchi: 1S/C13H9NS2/c1-2-5-10(6-3-1)13-14-11(9-16-13)12-7-4-8-15-12/h1-9H
    • InChI Key: GSMJPRNOHKQEAG-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CC=CS2)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 243.01764164Da
  • Monoisotopic Mass: 243.01764164Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 69.4Ų
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